Cas no 2349746-34-3 (ethyl (2S)-2-amino-5-fluoro-5-methylhexanoate)

• Product Name: ethyl (2S)-2-amino-5-fluoro-5-methylhexanoate
• CAS No: 2349746-34-3
• MF: C₉H₁₈FNO₂
• MW: 191.243126392365
• CID: 5559559
• PubChem ID: 165995900
• Update Time: 2025-07-29

ethyl (2S)-2-amino-5-fluoro-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-31745407
• ethyl (2S)-2-amino-5-fluoro-5-methylhexanoate
• 2349746-34-3

• Inchi： 1S/C9H18FNO2/c1-4-13-8(12)7(11)5-6-9(2,3)10/h7H,4-6,11H2,1-3H3/t7-/m0/s1
• InChI Key： MTCLUVZMTFFYIU-ZETCQYMHSA-N
• SMILES： FC(C)(C)CC[C@@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 191.13215698g/mol
• Monoisotopic Mass: 191.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų